Cas no 1214787-66-2 (4-(methylsulfanyl)pyridin-3-ylmethanamine)

• Product Name: 4-(methylsulfanyl)pyridin-3-ylmethanamine
• CAS No: 1214787-66-2
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD32710549
• CID: 5616672
• PubChem ID: 58325184
• Update Time: 2025-06-15

4-(methylsulfanyl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [4-(methylsulfanyl)pyridin-3-yl]methanamine
• EN300-3124546
• 1214787-66-2
• SCHEMBL12578892
• 4-(methylsulfanyl)pyridin-3-ylmethanamine

• MDL： MFCD32710549
• Inchi： 1S/C7H10N2S/c1-10-7-2-3-9-5-6(7)4-8/h2-3,5H,4,8H2,1H3
• InChI Key： MKHFYUXPJAUSMJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CN=CC=1CN

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-(methylsulfanyl)pyridin-3-ylmethanamine

Chemical Profile of 4-(methylsulfanyl)pyridin-3-ylmethanamine (CAS No: 1214787-66-2)

4-(methylsulfanyl)pyridin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1214787-66-2, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine derivative features a pyridine core substituted with a methylsulfanyl group at the 4-position and an amine functional group at the 3-position. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for developing novel bioactive agents.

The molecular structure of 4-(methylsulfanyl)pyridin-3-ylmethanamine consists of a six-membered aromatic ring containing nitrogen, which is a characteristic feature of pyridine derivatives. The presence of the methylsulfanyl (–SCH₃) group enhances the compound's polarity and potential for hydrogen bonding, while the amine group (–NH₂) provides basicity and reactivity suitable for further functionalization. These structural attributes have positioned this compound as a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Research has demonstrated that pyridine derivatives exhibit properties relevant to various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The specific substitution pattern in 4-(methylsulfanyl)pyridin-3-ylmethanamine makes it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 4-(methylsulfanyl)pyridin-3-ylmethanamine is its potential as a pharmacophore. Pharmacophores are the key structural elements responsible for a molecule's biological activity. The combination of the pyridine ring, the methylsulfanyl group, and the amine moiety creates a favorable framework for interacting with biological targets such as enzymes and receptors. This has led to investigations into its possible role in modulating pathways associated with neurological and inflammatory conditions.

Recent studies have highlighted the importance of sulfur-containing heterocycles in medicinal chemistry. Sulfur atoms can contribute to the bioactivity of molecules by influencing their electronic properties and solubility. The methylsulfanyl group in 4-(methylsulfanyl)pyridin-3-ylmethanamine is no exception, offering both steric and electronic effects that can be exploited to fine-tune biological responses. This has prompted researchers to explore its derivatives as potential leads for therapeutic intervention.

The synthesis of 4-(methylsulfanyl)pyridin-3-ylmethanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the amine and methylsulfanyl groups. Advances in catalytic methods have also enabled more efficient synthetic strategies, making this compound more accessible for industrial applications.

In terms of applications, 4-(methylsulfanyl)pyridin-3-ylmethanamine has shown promise in preclinical studies as a precursor for more complex drug candidates. Its structural flexibility allows for modifications that can enhance target specificity and pharmacokinetic properties. For instance, incorporating additional functional groups or linking it to other bioactive moieties could lead to novel compounds with improved therapeutic profiles.

The agrochemical sector has also explored pyridine derivatives due to their potential as intermediates in pesticide and herbicide formulations. The unique chemical properties of 4-(methylsulfanyl)pyridin-3-ylmethanamine, such as its reactivity and solubility, make it a candidate for developing next-generation agrochemical products that are more effective and environmentally sustainable.

As research continues to uncover new biological activities and synthetic methodologies, the significance of compounds like 4-(methylsulfanyl)pyridin-3-ylmethanamine is likely to grow. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for human health and agriculture. The continued exploration of this compound will undoubtedly contribute to advancements in medicinal chemistry and materials science.

The future directions for research on 4-(methylsulfanyl)pyridin-3-ylmethanamine may include exploring its role in disease models, optimizing synthetic routes for scalability, and investigating its interactions with biological targets at a molecular level. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify new applications for this versatile compound.

In conclusion, 4-(methylsulfanyl)pyridin-3-ylmethanamine (CAS No: 1214787-66-2) represents a promising chemical entity with potential applications across multiple domains. Its unique structural features, combined with recent advancements in synthetic chemistry and drug discovery, position it as a valuable asset for researchers seeking innovative solutions to complex challenges.